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Compound Name: Diethyl 2-(1-nitroethyl)succinate

Cat. No.: B1388480 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl 2-(1-nitroethyl)succinate is a valuable synthetic intermediate possessing a unique

combination of functional groups that make it a versatile building block in organic synthesis. Its

structure, featuring a nitro group and two ester functionalities, allows for a variety of chemical

transformations, paving the way for the synthesis of a diverse range of complex molecules,

including substituted amino acids, lactams, and other heterocyclic systems of pharmaceutical

interest. This technical guide provides a comprehensive overview of the synthesis, properties,

and key applications of Diethyl 2-(1-nitroethyl)succinate, with a focus on its role in the

development of novel therapeutic agents.

Synthesis of Diethyl 2-(1-nitroethyl)succinate
The primary route for the synthesis of Diethyl 2-(1-nitroethyl)succinate is the Michael

addition of nitroethane to diethyl maleate. This conjugate addition reaction is typically catalyzed

by a base, which deprotonates the α-carbon of nitroethane to generate a nucleophilic nitronate

anion. The nitronate then attacks the electron-deficient β-carbon of the α,β-unsaturated ester,

diethyl maleate.
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Caption: Synthetic pathways from the key amino diester intermediate.

Conclusion
Diethyl 2-(1-nitroethyl)succinate is a highly valuable and versatile intermediate in organic

synthesis. Its straightforward preparation via Michael addition and the rich chemistry of its nitro

and ester functionalities provide access to a wide array of complex organic molecules. For

researchers and professionals in drug development, this compound represents a key starting

material for the synthesis of novel γ-amino acid analogues, lactams, and other heterocyclic

scaffolds with significant potential for biological activity. The experimental protocols and
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synthetic pathways detailed in this guide offer a solid foundation for the exploration and

utilization of Diethyl 2-(1-nitroethyl)succinate in the pursuit of new therapeutic agents.

To cite this document: BenchChem. [Diethyl 2-(1-nitroethyl)succinate: A Versatile
Intermediate for Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1388480#diethyl-2-1-nitroethyl-succinate-as-an-
intermediate-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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